Cas no 1189441-55-1 (4-Anisaldehyde-13C6)

4-Anisaldehyde-13C6 Properties

Names and Identifiers

• 4-Anisaldehyde-13C6
• 4-methoxybenzaldehyde
• DTXSID40675630
• 4-methoxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carbaldehyde
• 4-Methoxy(~13~C_6_)benzaldehyde
• 4-Methoxybenzaldehyde-1,2,3,4,5,6-13C6
• 1189441-55-1
• +Expand

• InChIKey： ZRSNZINYAWTAHE-CLQMYPOBSA-N
• Inchi： InChI=1S/C8H8O2/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3/i2+1,3+1,4+1,5+1,7+1,8+1
• SMILES： COC1=CC=C(C=C1)C=O

Computed Properties

• Exact Mass: 142.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 142.07255851g/mol
• Heavy Atom Count: 10
• Complexity: 104
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 1.50770
• PSA: 26.30000
• Solubility: Dichloromethane, Ethyl Acetate